1-(3-Bromo-2-methylbenzoyl)pyrrolidine

• Molecular Formula: C12H14BrNO
• Molecular Weight: 268.154
• IUPAC Name: (3-bromo-2-methylphenyl)-pyrrolidin-1-ylmethanone
• InChI: InChI=1S/C12H14BrNO/c1-9-10(5-4-6-11(9)13)12(15)14-7-2-3-8-14/h4-6H,2-3,7-8H2,1H3
• InChI Key: HSHQCJFRIAOXFK-UHFFFAOYSA-N
• SMILES: CC1=C(C=CC=C1Br)C(=O)N2CCCC2

Description

1-(3-Bromo-2-methylbenzoyl)pyrrolidine is a pyrrolidine derivative featuring a 3-bromo-2-methylbenzoyl substituent.

Comparison with Similar Compounds

Structural and Functional Group Analysis

The table below compares key structural features of 1-(3-Bromo-2-methylbenzoyl)pyrrolidine with similar compounds:

Compound Name	Substituent Type	Functional Group	Molecular Formula	CAS/ID	Purity	Source
1-(3-Bromo-2-methylbenzoyl)pyrrolidine	3-Bromo-2-methylbenzoyl	Benzoyl (C=O)	C₁₂H₁₄BrNO	Not specified	Not given	Target compound
1-(3-Bromobenzyl)pyrrolidine	3-Bromobenzyl	Benzyl (CH₂)	C₁₁H₁₄BrN	BD296022	95+%
3-(4-Bromophenyl)-1-methylpyrrolidine	4-Bromophenyl	Phenyl (direct bond)	C₁₁H₁₄BrN	1088410-99-4	95+%
1-((3-Bromo-5-methylphenyl)sulfonyl)pyrrolidine	3-Bromo-5-methylphenyl	Sulfonyl (SO₂)	C₁₂H₁₅BrNO₂S	MFCD09972152	Not given
1-(3-Bromo-2-methoxybenzyl)pyrrolidine	3-Bromo-2-methoxybenzyl	Methoxybenzyl (OCH₃)	C₁₂H₁₆BrNO	2504203-57-8	95%

Key Observations :

• Functional Groups : The benzoyl group (electron-withdrawing carbonyl) contrasts with benzyl (electron-neutral CH₂) or sulfonyl (electron-withdrawing SO₂) groups, affecting solubility and metabolic stability .
• Polarity : Methoxy-substituted analogs (e.g., 1-(3-Bromo-2-methoxybenzyl)pyrrolidine) exhibit increased polarity due to the OCH₃ group, which may improve aqueous solubility compared to methyl or bromo substituents .

Physicochemical Properties

Property	1-(3-Bromo-2-methylbenzoyl)pyrrolidine (Inferred)	1-(3-Bromobenzyl)pyrrolidine	1-((3-Bromo-5-methylphenyl)sulfonyl)pyrrolidine
Molecular Weight	~280.16 g/mol	240.15 g/mol	304.2 g/mol
Storage Conditions	Not specified	Room temperature	2–8°C
Stability	Likely sensitive to light/moisture	Stable under standard conditions	Labeled as irritant; requires controlled storage

Notes:

• Sulfonyl-containing derivatives (e.g., 1-((3-Bromo-5-methylphenyl)sulfonyl)pyrrolidine) often exhibit higher molecular weights and sensitivity, necessitating stringent storage conditions .
• Methoxy groups (e.g., in 1-(3-Bromo-2-methoxybenzyl)pyrrolidine) may enhance stability compared to methyl or bromo groups due to reduced reactivity .